(S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid

• IUPAC Name: (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid
• InChI: InChI=1S/C11H19NO4/c1-6-7-11(5,8(13)14)12-9(15)16-10(2,3)4/h6H,1,7H2,2-5H3,(H,12,15)(H,13,14)/t11-/m0/s1
• InChI Key: XVMAKOPYGXUPPU-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(CC=C)C(=O)O
• Isomeric SMILES: C[C@](CC=C)(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• CAS No.: 136707-27-2

Description

(S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Boc-alpha-allyl-L-alanine, also known as (S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-enoic acid or BOC-ALPHA-ALLYL-L-ALA, is a specialty product used in proteomics research It’s known that it’s a derivative of naturally occurring l-alanine , which plays a role in protein synthesis and other metabolic processes.

Pharmacokinetics

It’s known that the compound has a molecular weight of 22928 , which may influence its absorption and distribution. It’s recommended to store the compound at room temperature or at -20 °C , suggesting that it may have specific stability requirements that could impact its bioavailability.

Action Environment

The action of Boc-alpha-allyl-L-alanine may be influenced by various environmental factors. For instance, its stability may be affected by temperature, as suggested by the recommended storage conditions . Other factors, such as pH and the presence of other compounds, may also influence its action, efficacy, and stability.